Cas no 134505-42-3 (1,2-Benzenedicarbonitrile, 4-(4-methoxyphenoxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-(4-methoxyphenoxy)-
• CAS No: 134505-42-3
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 1243179
• PubChem ID: 952085
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-(4-methoxyphenoxy)-
• 4-(4-methoxyphenoxy)benzene-1,2-dicarbonitrile
• DB-094473
• 4-(4-Methoxy-phenoxy)-phthalonitrile
• SR-01000286259-1
• SR-01000286259
• AKOS003652132
• AK-918/42979617
• DTXSID90359211
• 4-(4-methoxyphenoxy)phthalonitrile
• LDAHGPBJYPZXFA-UHFFFAOYSA-N
• SCHEMBL523368
• 134505-42-3

• Inchi： 1S/C15H10N2O2/c1-18-13-4-6-14(7-5-13)19-15-3-2-11(9-16)12(8-15)10-17/h2-8H,1H3
• InChI Key： LDAHGPBJYPZXFA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C#N)C=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 250.0743
• Monoisotopic Mass: 250.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04